Cas no 1202716-22-0 (4-hydroxy-1-methyl-1H-Indole-2,3-dione)

• Product Name: 4-hydroxy-1-methyl-1H-Indole-2,3-dione
• CAS No: 1202716-22-0
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1101646
• PubChem ID: 66917916
• Update Time: 2025-04-20

4-hydroxy-1-methyl-1H-Indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-methyl-1H-Indole-2,3-dione
• AT37230
• SCHEMBL1137933
• 1202716-22-0
• DB-184890
• 4-HYDROXY-1-METHYLINDOLINE-2,3-DIONE

• Inchi： 1S/C9H7NO3/c1-10-5-3-2-4-6(11)7(5)8(12)9(10)13/h2-4,11H,1H3
• InChI Key： XSDXCJZXYIWMND-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(C(N2C)=O)=O

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives